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Compound of Interest

Compound Name: tert-Butylphosphonic dichloride

CAS No.: 4707-95-3

Cat. No.: B1585653

Get Quote

Executive Safety Summary
tert-Butylphosphonic dichloride (CAS: 4707-95-3) is a high-value organophosphorus

intermediate used primarily in the synthesis of phosphonates and as a ligand precursor in

catalysis (e.g., Suzuki-Miyaura, Sonogashira).

While indispensable in drug development, it presents a dual-threat hazard profile: it is both

corrosive (Category 1B) and water-reactive. The primary danger lies not just in contact, but in

its violent hydrolysis mechanism, which releases exothermic heat and hydrochloric acid (HCl)

gas upon exposure to atmospheric moisture.

Critical Distinction: Do not confuse this compound with tert-Butyldichlorophosphine (CAS:

25979-07-1). While structurally related, the phosphonic dichloride (P=O) is a solid with a higher

melting point (~123°C), whereas the phosphine is a lower-melting solid/liquid (mp ~52°C) with

distinct reactivity profiles.
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Property Value Note

CAS Number 4707-95-3 Verify against container label.

Physical State
Solid (White to crystalline

powder)
Hygroscopic.

Melting Point 121–123 °C
Significantly higher than

phosphine analogs.

Boiling Point 110 °C (at 25 mmHg)
Sublimation may occur under

high vacuum.

GHS Classification
Skin Corr.[1][2][3] 1B; Eye

Dam. 1

Causes irreversible tissue

damage.

Reactivity Water Reactive (Violent) Liberates HCl gas.[4]

Hazard Mechanism: The Hydrolysis Cascade
To handle this chemical safely, you must understand why it is dangerous. The phosphorus-

chlorine bonds are highly electrophilic. Upon contact with water (nucleophile), the compound

undergoes rapid hydrolysis.

The Chemical Threat Pathway
Immediate Hydrolysis: The P-Cl bonds are attacked by water.

Gas Evolution: This releases 2 equivalents of Hydrogen Chloride (HCl) gas for every mole of

reagent.

Acid Generation: The residue is tert-butylphosphonic acid, a strong organic acid that

persists.

Visualization: Hydrolysis & Decomposition Pathway
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Figure 1: The hydrolysis mechanism showing the generation of corrosive HCl gas and

phosphonic acid upon moisture contact.

Engineering Controls & Handling Protocols
Storage Strategy

Atmosphere: Store strictly under an inert atmosphere (Argon or Nitrogen). Argon is preferred

due to its higher density, providing a better "blanket" over the solid.

Container: Use glass or Teflon (PTFE) containers. Avoid metals that may corrode upon

incidental HCl generation.

Desiccation: Store in a desiccator or glovebox. Tape seals with Parafilm or electrical tape are

insufficient for long-term storage; use grease-sealed ground glass joints or Schlenk flasks.

Transfer Protocol (Solid Handling)
Objective: Transfer reagent to a reaction vessel without moisture ingress.

Glovebox Method (Recommended):

Weigh the solid inside an Argon-filled glovebox.

Transfer to a dry, septum-capped vial or Schlenk flask before bringing it out.

Schlenk Line Method (Alternative):
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If a glovebox is unavailable, use a "solid addition funnel" (powder funnel) under a positive

pressure of Nitrogen.

Do not use a spatula in open air. The powder will fume (HCl generation) and become

sticky/degraded within seconds of exposure to humid lab air.

Reaction Setup
Solvent Choice: Use anhydrous solvents (DCM, THF, Toluene). Ensure water content is <50

ppm (Karl Fischer titration recommended).

Venting: Reactions must be vented through a scrubber (e.g., a base trap containing aqueous

NaOH) if the reaction stoichiometry releases HCl, or if the reagent is used in excess.

Emergency Response & Quenching
The "Don't Just Add Water" Rule: Never quench a reaction mixture containing tert-
Butylphosphonic dichloride by pouring it directly into water. The rapid gas evolution can

cause the vessel to erupt or shatter.

Protocol: Controlled Quenching
Use this self-validating workflow to safely neutralize excess reagent.

Dilution: Dilute the reaction mixture with an inert organic solvent (e.g., DCM or Toluene) to

act as a heat sink.

Cooling: Cool the vessel to 0°C or -10°C.

Neutralization:

Add a stoichiometric excess of a weak base (e.g., Sodium Bicarbonate solution) dropwise.

Observation Check: Watch for bubbling (CO2 evolution). If bubbling is vigorous, stop and

wait.

Endpoint: Continue until bubbling ceases.
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Visualization: Safe Quenching Workflow
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Figure 2: Decision tree for safely quenching reactions involving phosphonic dichlorides.

First Aid Measures
Eye Contact: Immediate irrigation is critical.[5][6] Rinse for 15+ minutes. Do not wait for an

ambulance to start rinsing.

Skin Contact: Brush off loose powder before applying water. Adding water to powder on the

skin creates concentrated acid and heat. Once powder is removed, wash with soap and
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water.

Inhalation: Move to fresh air immediately. The HCl gas can cause pulmonary edema (fluid in

lungs), which may be delayed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tert-Butylphosphonic Dichloride: A Technical Safety &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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